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Compound of Interest

Compound Name: 6-Bromo-1-hexene

Cat. No.: B1265582

Essential Safety and Handling Guide for 6-
Bromo-1-hexene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
6-Bromo-1-hexene (CAS No. 2695-47-8), ensuring the safety of laboratory personnel and the
integrity of experimental workflows. Adherence to these procedures is critical due to the
compound's hazardous properties.

l. Understanding the Hazards

6-Bromo-1-hexene is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1][2][3][4][5] It may also cause respiratory irritation.[1][4][5][6][7][8] It is crucial to
handle this chemical with care due to its potential toxicity and environmental concerns.[9]

Il. Quantitative Data Summary

For quick reference, the following table summarizes the key physical and chemical properties
of 6-Bromo-1-hexene.
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Property

Value

Molecular Formula

CeH11Br[3][9]

Molecular Weight 163.06 g/mol [3][10]

Appearance Colorless to light yellow liquid[4][5][11]
Boiling Point 47-51 °C at 16 mmHg[10][11]

Density 1.22 g/mL at 25 °C[4][10][11]

Flash Point 54 °C (129.2 °F) - closed cup[4]

Refractive Index

n20/D 1.465 (lit.)[10][11]

lll. Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 6-Bromo-1-hexene.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield. Must be approved
under NIOSH (US) or EN 166
(EV) standards.[4]

To protect against splashes
and vapors that can cause
serious eye irritation.[1][2][3][4]
[51[61[8]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[4]
Impervious clothing and flame-
retardant antistatic protective
clothing.[2][4]

To prevent skin contact which

can cause irritation.[1][2][3][4]

[516]el

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator. Use if exposure
limits are exceeded or irritation

is experienced.[4][6]

To avoid inhalation of vapors
which may cause respiratory
irritation.[1][4][5][6][7][8]
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IV. Operational Plan: Step-by-Step Handling
Protocol

This protocol outlines the procedural steps for the safe handling of 6-Bromo-1-hexene.

e Preparation:

o

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

o

Ensure that an eyewash station and safety shower are readily accessible.[1][4]

[¢]

Remove all potential ignition sources from the work area, as the substance is flammable.

[LI[2][4][6](7][12]

[¢]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][4][12]

» Handling:

o

Ground and bond containers during transfer to prevent static discharge.[1][2][4][12]

o

Employ non-sparking tools.[1][4][12]

[¢]

Avoid direct contact with skin, eyes, and clothing.[1][4]

[¢]

Prevent the inhalation of mist or vapor.[2][4]

o

Keep the container tightly sealed when not in use.[1][2][4][12]

e Post-Handling:

[¢]

Thoroughly wash hands and any exposed skin after handling.[1][2][4][7]
o Decontaminate all equipment and the work area.

o Contaminated clothing should be removed immediately and washed before reuse.[1][4][7]

V. Emergency and Disposal Plan
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Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[1][4] If irritation persists, seek medical attention.[1][4]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water.[1][4] If skin irritation occurs, get medical advice.[1][4]

 Inhalation: Move the individual to fresh air. If breathing is difficult or if the person feels unwell,
call a poison center or doctor.[1][4]

o Spill: Evacuate the area and remove all ignition sources.[2][4] Absorb the spill with an inert
material (e.g., sand, vermiculite) and place it in a suitable container for chemical waste.[4][6]
Do not allow the product to enter drains.[2][4]

Disposal Plan:

e Dispose of 6-Bromo-1-hexene and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.

e The disposal must be handled by an approved waste disposal plant.[1][2]

V1. Workflow Diagram

The following diagram illustrates the logical workflow for safely handling 6-Bromo-1-hexene.
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Workflow for Handling 6-Bromo-1-hexene

Preparation
- Work in fume hood
- Check safety equipment
- Remove ignition sources

Proceed

Don PPE
- Goggles & Face Shield
- Resistant Gloves
- Protective Clothing

Handling
- Ground containers
- Use non-sparking tools
- Avoid contact & inhalation

Standard Procedure\\ln case of incident
\

A|

Post-Handling Emergency Response
- Wash hands & skin (If necessary)
- Decontaminate area - Follow first aid
- Clean equipment - Manage spills

After completion / After containment

Waste Disposal

- Collect waste
- Label container
- Dispose via approved vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 6-Bromo-1-
hexene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265582#personal-protective-equipment-for-
handling-6-bromo-1-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Ontario, CA 91761, United States
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